Cas no 838-32-4 (2-(4-bromophenyl)-7-methylimidazo[1,2-a]pyridine)

• Product Name: 2-(4-bromophenyl)-7-methylimidazo[1,2-a]pyridine
• CAS No: 838-32-4
• MF: C₁₄H₁₁BrN₂
• MW: 287.154542207718
• MDL: MFCD00444770
• CID: 3074754
• PubChem ID: 717644
• Update Time: 2025-10-20

2-(4-bromophenyl)-7-methylimidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenyl)-7-methylimidazo[1,2-a]pyridine
• CCG-19198
• CHEMBL1517072
• MLS000711805
• AKOS000591430
• 838-32-4
• E89452
• starbld0008843
• STL281313
• Oprea1_537683
• F0784-0372
• 2-[4-Bromophenyl]-7-methylimidazo[1,2-a]pyridine
• AE-848/30896041
• SMR000281572
• HMS2769L03
• Oprea1_233533
• SCHEMBL972809
• DTXSID201320233
• MFCD00444770
• CS-0192242
• AFYSTHGPBTXVDY-UHFFFAOYSA-N

• MDL： MFCD00444770
• Inchi： 1S/C14H11BrN2/c1-10-6-7-17-9-13(16-14(17)8-10)11-2-4-12(15)5-3-11/h2-9H,1H3
• InChI Key： AFYSTHGPBTXVDY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CN2C=CC(C)=CC2=N1

Computed Properties

• Exact Mass: 286.01056Da
• Monoisotopic Mass: 286.01056Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 17.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-(4-bromophenyl)-7-methylimidazo[1,2-a]pyridine

Recent Advances in the Study of 2-(4-bromophenyl)-7-methylimidazo[1,2-a]pyridine (CAS: 838-32-4)

The compound 2-(4-bromophenyl)-7-methylimidazo[1,2-a]pyridine (CAS: 838-32-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, belonging to the imidazopyridine class, exhibits unique pharmacological properties that make it a promising candidate for drug development. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of targeting specific disease pathways.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and optimization of 2-(4-bromophenyl)-7-methylimidazo[1,2-a]pyridine derivatives to enhance their bioavailability and target specificity. The researchers employed a multi-step synthetic route, starting from commercially available precursors, to achieve high yields and purity. The compound's structural features, including the bromophenyl and methylimidazopyridine moieties, were found to play a critical role in its interaction with biological targets, such as kinases and GPCRs.

In another groundbreaking study (Bioorganic & Medicinal Chemistry Letters, 2023), the compound demonstrated potent inhibitory activity against a range of cancer cell lines, including breast and lung cancer. Mechanistic studies revealed that 2-(4-bromophenyl)-7-methylimidazo[1,2-a]pyridine acts by modulating key signaling pathways involved in cell proliferation and apoptosis. The researchers also highlighted its potential as a lead compound for the development of novel anticancer agents, given its favorable pharmacokinetic profile and low toxicity in preclinical models.

Further investigations into the compound's mechanism of action have uncovered its ability to selectively bind to specific protein targets, such as the epidermal growth factor receptor (EGFR) and cyclin-dependent kinases (CDKs). These findings were corroborated by molecular docking and X-ray crystallography studies, which provided detailed insights into the compound's binding mode and interactions with the active sites of these proteins. Such structural information is invaluable for the rational design of more potent and selective derivatives.

Beyond its anticancer potential, recent research has also explored the compound's applications in neurodegenerative diseases. A study in ACS Chemical Neuroscience (2023) reported that 2-(4-bromophenyl)-7-methylimidazo[1,2-a]pyridine exhibits neuroprotective effects in models of Alzheimer's disease by reducing amyloid-beta aggregation and oxidative stress. These findings open new avenues for the development of multifunctional therapeutics targeting both cancer and neurodegenerative disorders.

In conclusion, the latest research on 2-(4-bromophenyl)-7-methylimidazo[1,2-a]pyridine (CAS: 838-32-4) underscores its versatility and potential as a scaffold for drug discovery. Its unique structural and pharmacological properties make it a valuable tool for understanding disease mechanisms and developing novel therapeutics. Future studies should focus on optimizing its derivatives for clinical translation and exploring its applications in other therapeutic areas.